Cas no 99585-97-4 (N-(Chloroacetyl)3-chloro-4-methylaniline)

• Product Name: N-(Chloroacetyl)3-chloro-4-methylaniline
• CAS No: 99585-97-4
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• MDL: MFCD00032562
• CID: 797198
• PubChem ID: 236730
• Update Time: 2025-05-22

N-(Chloroacetyl)3-chloro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(3-chloro-4-methylphenyl)-
• 2-CHLORO-N-(3-CHLORO-4-METHYLPHENYL)ACETAMIDE
• Chlor-essigsaeure-(3-chlor-4-methyl-anilid)
• chloro-acetic acid-(3-chloro-4-methyl-anilide)
• AKOS000265797
• LS-01187
• NSC39574
• BB 0243229
• DTXSID40284882
• 2,3'-DICHLORO-P-ACETOTOLUIDIDE
• 2-Chloro-N-(3-chloro-4-methyl-phenyl)-aceta mide
• N-(Chloroacetyl)3-chloro-4-methylaniline
• F0917-7555
• Z56896162
• EN300-01596
• SCHEMBL4006392
• CS-0116498
• 2-Chloro-N-(3-chloro-4-methyl-phenyl)-acetamide
• NSC-39574
• 99585-97-4
• MFCD00032562

• MDL： MFCD00032562
• Inchi： 1S/C9H9Cl2NO/c1-6-2-3-7(4-8(6)11)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： XHKYKSAIETVAAH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CCl)=O

Computed Properties

• Exact Mass: 217.00600
• Monoisotopic Mass: 217.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 366.3±37.0 °C at 760 mmHg
• Flash Point: 175.4±26.5 °C
• PSA: 29.10000
• LogP: 2.89870
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(Chloroacetyl)3-chloro-4-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(Chloroacetyl)3-chloro-4-methylaniline

N-(Chloroacetyl)3-chloro-4-methylaniline: A Comprehensive Overview

The compound N-(Chloroacetyl)3-chloro-4-methylaniline, identified by the CAS number 99585-97-4, is a significant organic chemical entity with diverse applications in various industries. This compound is a derivative of aniline, featuring a chloroacetyl group attached to the nitrogen atom and chlorine and methyl substituents on the aromatic ring. Its structure contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.

Recent studies have highlighted the importance of N-(Chloroacetyl)3-chloro-4-methylaniline in the development of novel drug delivery systems. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the field of oncology. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, has made it a versatile building block in medicinal chemistry.

In the agricultural sector, N-(Chloroacetyl)3-chloro-4-methylaniline has been utilized in the synthesis of pesticides and herbicides. Its role as an intermediate in these processes underscores its importance in crop protection and sustainable agriculture. Moreover, advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods for this compound, reducing its ecological footprint.

The synthesis of N-(Chloroacetyl)3-chloro-4-methylaniline typically involves multi-step reactions, including chlorination, acetylation, and alkylation processes. These steps are carefully optimized to ensure high yields and purity. Recent research has focused on improving these synthetic pathways by employing catalytic systems and microwave-assisted techniques, which enhance reaction efficiency and selectivity.

In terms of safety and handling, N-(Chloroacetyl)3-chloro-4-methylaniline requires standard precautions typical for organic chemicals. Proper storage conditions and personal protective equipment are essential to minimize occupational exposure risks. Regulatory frameworks ensure that its production, distribution, and use comply with international standards for chemical safety.

The global demand for N-(Chloroacetyl)3-chloro-4-methylaniline continues to grow due to its expanding applications across multiple industries. Market analysis indicates a steady increase in its usage as a key intermediate in pharmaceutical manufacturing, particularly in the development of anti-inflammatory and antiviral agents. Additionally, its role in specialty chemicals production further solidifies its position as an indispensable compound in modern chemistry.

In conclusion, N-(Chloroacetyl)3-chloro-4-methylaniline (CAS No: 99585-97-4) is a pivotal compound with wide-ranging applications driven by its unique chemical properties and versatility. Ongoing research continues to uncover new avenues for its utilization, ensuring its relevance in both academic and industrial settings.